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Compound of Interest

Compound Name: Folcisteine

Cat. No.: B1329725 Get Quote

For laboratory professionals engaged in groundbreaking research and development, ensuring

a safe handling environment for all chemical compounds is paramount. This guide provides

essential safety and logistical information for the handling of Folcisteine, offering procedural,

step-by-step guidance to support your laboratory's safety protocols and build a foundation of

trust in your chemical handling practices.

Essential Safety Information at a Glance
Proper handling of Folcisteine begins with a clear understanding of its properties and the

necessary safety precautions. The following table summarizes key quantitative data for quick

reference.
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Property Value Citations

Molecular Formula C6H9NO3S [1]

Molecular Weight 175.21 g/mol [1]

Appearance
White to off-white crystalline

powder
[2][3]

Density 1.427 g/cm³ [4][5]

Melting Point
146-148 °C / 258-261 °C

(decomposes)
[2][6]

Flash Point 219.3 °C [5]

Solubility Soluble in water [2][3]

Recommended Storage
-20°C in a dry, well-ventilated

area
[3][6]

Personal Protective Equipment (PPE) Protocol
When handling Folcisteine, a comprehensive personal protective equipment strategy is your

first line of defense against potential exposure. Adherence to these guidelines is critical to

ensure personal and environmental safety.

1. Eye and Face Protection:

Requirement: Always wear safety glasses with side-shields that conform to EN166, NIOSH

(US), or EN 166 (EU) standards.[1][4]

Rationale: Protects against dust particles and accidental splashes that can cause serious

eye irritation.[4][6]

2. Hand Protection:

Requirement: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected for integrity prior to use.[4][5] Follow proper glove removal technique to avoid skin

contact.[4]
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Rationale: Prevents skin contact, as Folcisteine can cause skin irritation.[6]

3. Body Protection:

Requirement: Wear a lab coat or impervious clothing to protect skin.[4][6] The type of

protective equipment should be selected based on the concentration and amount of the

substance being used.[1]

Rationale: Minimizes the risk of skin exposure from spills or splashes.

4. Respiratory Protection:

Requirement: In situations where dust formation is likely, use a NIOSH-approved N95 (US)

or type P1 (EN 143) dust mask or a suitable respirator.[1][6] Ensure adequate ventilation,

such as working in a chemical fume hood.[4][6]

Rationale: Folcisteine may cause respiratory tract irritation if inhaled.[1][6]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Folcisteine from the moment it enters the lab until its final

disposal is crucial for maintaining a safe working environment.

Receiving and Storage:
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1][3] The recommended storage temperature for

the powder form is -20°C.[6] Keep the container tightly closed to prevent moisture absorption

and contamination.[3][4][5]

Handling and Experimental Use:
Preparation: Before handling, ensure all necessary PPE is correctly worn. Work in a

designated area with adequate exhaust ventilation, such as a chemical fume hood, to

minimize inhalation exposure.[4][6]
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Weighing and Transfer: To prevent dust formation, handle Folcisteine carefully. Avoid

creating and inhaling dust.[1][4][5]

Spill Management: In the event of a spill, evacuate personnel from the immediate area.[4]

Ventilate the area.[2] Wearing appropriate PPE, sweep up the spilled solid material and

place it into a suitable, closed container for disposal.[1][4][5] Avoid generating dust during

cleanup.[2] Do not allow the substance to enter drains.[1][5]

Disposal Plan:
Waste Collection: Collect all waste material, including unused Folcisteine and contaminated

consumables (e.g., gloves, weighing paper), in a clearly labeled, sealed container.

Disposal Method: Folcisteine waste should be disposed of through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[4][5] Do not dispose of

it in the sewer system or with regular trash.[4][5]

Container Disposal: Empty containers may retain product residue and should be handled as

hazardous waste.[2] They can be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to prevent reuse and disposed of in a sanitary landfill.[4]

Visualizing the Workflow: Safe Handling of
Folcisteine
To further clarify the operational procedures, the following diagram illustrates the logical

workflow for the safe handling of Folcisteine.
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Caption: Workflow for the safe handling of Folcisteine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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